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For research and development purposes, more extensive thermodynamic and physical data are available.

Table 1: Thermodynamic and Critical Properties [1]

Property Value Unit

Enthalpy of Formation (gas, ΔfH°gas) -476.77 kJ/mol

Enthalpy of Vaporization (ΔvapH°) 106.80 - 109.40 kJ/mol

Enthalpy of Fusion (ΔfusH°) 50.15 kJ/mol

Critical Temperature (Tc) 777.60 - 779.00 K

Critical Pressure (Pc) 1000.00 - 1030.00 kPa

Table 2: Temperature-Dependent Properties [1]

Property State Value Temperature (K)

Heat Capacity (Cp) Gas 900.73 J/mol×K 679.88

Gas 1016.08 J/mol×K 841.70
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Property State Value Temperature (K)

Liquid 666.40 J/mol×K 315.93

Viscosity (η) - 0.0032793 Pa×s 326.43

- 0.0000858 Pa×s 679.88

Synthesis and Experimental Protocols

A primary synthetic route involves a two-step process from commercially available starting materials,

designed to be scalable and high-yielding [2].

Step 1: Synthesis of 2-Heneicosanone This step involves alkylating 2,4-pentanedione with 1-

bromooctadecane [2].

Reaction Setup: A 2 L two-necked round bottom flask is equipped with a water condenser, calcium
chloride guard tube, and mechanical stirrer.

Reagents:
2,4-Pentanedione (70-100 g)

1-Bromooctadecane (600-650 g)
18-crown-6 catalyst (8-10 g)

Anhydrous potassium carbonate (125-140 g)
Absolute ethanol (550-600 ml)

Reaction Conditions: The mixture is refluxed at 90-95°C with continuous stirring for 24-30 hours.
Work-up and Isolation: After cooling, water is added, and the product, 2-heneicosanone, is

extracted with dichloromethane. The solvent is then distilled off to isolate the ketone intermediate [2].

Step 2: Reduction of 2-Heneicosanone to n-Heneicosane This step uses the Wolff-Kishner reduction to

remove the carbonyl group [2].

Reaction Setup: The 2-heneicosanone is transferred to a 3 L two-necked flask equipped with a water

condenser, calcium chloride guard tube, and mechanical stirrer.
Reagents:

2-Heneicosanone (from Step 1)
Hydrazine hydrate (280-330 ml)

Potassium hydroxide pellets (300-350 g)
High-boiling solvent (Diethylene or Triethylene glycol, 1500-1600 ml)
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Reaction Conditions: The mixture is refluxed at 110-120°C for 6-8 hours. Water and excess

hydrazine are then removed by distillation, and the temperature is raised to 190-195°C for an
additional 2-4 hours.

Work-up and Isolation: After cooling, the product mixture is poured into water. The solid crude n-
heneicosane is collected, dissolved in n-hexane, and washed with water. The hexane is evaporated,

and the product is recrystallized from absolute ethanol to yield pure n-heneicosane [2].
Yield and Purity: This process yields >95% of n-heneicosane with a purity of >99% [2].

The following diagram illustrates this two-step synthesis workflow:
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Reaction Setup:
2,4-Pentanedione

1-Bromooctadecane
K₂CO₃, 18-crown-6, EtOH

Step 1: Alkylation
Reflux at 90-95°C

for 24-30 hours

Work-up
Cool, add water,

Extract with CH₂Cl₂

Intermediate
2-Heneicosanone

Step 2: Wolff-Kishner
NH₂NH₂, KOH, Glycol

Reflux, then 190-195°C

Work-up
Pour into water,

Recrystallize from hexane/EtOH

Product
n-Heneicosane

Yield >95%, Purity >99%

Click to download full resolution via product page

Synthesis workflow for n-heneicosane via alkylation and Wolff-Kishner reduction.

Applications and Biological Significance
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n-Heneicosane has notable biological applications, particularly in insect behavior control:

Mosquito Attractant and Oviposition Pheromone: n-Heneicosane acts as an oviposition
pheromone for mosquitoes of the Aedes genus, such as Aedes aegypti, the vector for dengue and

other diseases [3]. It attracts female mosquitoes to lay eggs in treated water. The attractant activity is
highly concentration-dependent; a dilution of 1:100,000 in water is most attractive, while a stronger

1:1,000 concentration acts as a repellent [4].
Termite Pheromone: It also functions as a recognition pheromone for queen and king termites in the

species Reticulitermes flavipes [4].
Natural Occurrence: This hydrocarbon is found in various plants and essential oils, including

safflower (Carthamus tinctorius) and Rosa damascena [4].

Safety and Toxicity Profile

A prenatal developmental toxicity study conducted in Wistar rats following OECD guidelines provides key

safety data [3]:

Conclusion: n-Heneicosane was determined to be neither embryo-toxic nor teratogenic at the

tested dose.
Dosage: Rats were administered a dose of 1 gram per kg of body weight mixed in their diet.

NOAEL: The No Observed Adverse Effect Level (NOAEL) for teratogenicity was established at 1
g/kg body weight under the study conditions [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Detailed Physicochemical Data]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b601703#what-is-n-heneicosane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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